Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

stereoisomers chiral centers 3,3'-

methylenebis[5-methyloxazolidine]

Author: Smolecule Technical Support Team. Date: February 2026

Cat. No.: S604777

CAS No.: 66204-44-2

Compound Focus: Oxazolidine, 3,3'-methylenebis[5-methyl-

Get Quote

Stereochemical Analysis

The following table summarizes the key points regarding the stereochemistry of 3,3'-methylenebis[5-

methyloxazolidine].

Aspect

Analysis for 3,3'-methylenebis[5-methyloxazolidine]

Molecular Formula

Tetrahedral
Stereocenters

Double Bond
Stereochemistry

Presence of
Stereoisomers

Chiral Centers

C~9~H~18~N~2~0~2~ [1] [2] [3]

None present [1]

None present [1]

No; the substance is specified to have "no stereo-chemistry” [1].

The nitrogen atoms in the oxazolidine rings are not stereogenic centers due to
rapid nitrogen inversion at room temperature, preventing the isolation of stable
stereoisomers [1].
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Molecular Structure and Rationale

The molecular structure consists of two 5-methyloxazolidine rings connected by a methylene bridge (-
CH~2~-) [3]. While the carbon atoms adjacent to the ring oxygen are connected to four different groups, they

are typically not stable chiral centers.

The key to understanding the lack of stereoisomers lies in the nitrogen atoms within the oxazolidine rings.
At room temperature, these nitrogen atoms undergo rapid inversion, also known as "umbrella flipping." This
process is a low-energy barrier that interconverts between two potential configurations, making it impossible
to isolate stable stereoisomers based on the nitrogen configuration. Therefore, the molecule does not possess

stable chiral centers and exists as a single, rapidly interconverting structure.

Molecular Structure

Contains two
xazolidine rings

Nitrogen Inversion

apid interconversion
prevents isolation

No Stable Stereoisomers

Click to download full resolution via product page

Implications for Research and Development
The absence of stereoisomers in 3,3-methylenebis[5-methyloxazolidine] has practical implications for
professionals.

e Simplified Characterization: You do not need to develop methods to separate, identify, or quantify
different stereoisomers of this compound, simplifying analytical procedures.
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¢ Predictable Bioactivity: The biological activity, such as its antimicrobial effect, is not complicated by
potentially different activities of individual stereoisomers, leading to more consistent results in
applications like fuel and paint preservation [1].

¢ Handling and Safety: Be aware that this compound is a formaldehyde releaser [1] and carries
significant health hazards, including potential skin corrosion, serious eye damage, respiratory toxicity,
and concerns regarding carcinogenicity and genetic defects [4]. Appropriate safety protocols are
essential.

Suggested Experimental Verification

Although the technical data states no stereochemistry, you can experimentally confirm this using standard

techniques.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: A simple (*1)H or (*{13})C NMR spectrum can
provide evidence. The absence of distinct signals for diastereotopic protons or complex splitting
patterns that suggest the presence of multiple sterecisomers would support the claim.

¢ Chiral Chromatography: Attempting to separate the compound using a chiral stationary phase
HPLC column would be a direct test. The inability to resolve the compound into two or more peaks
under chiral conditions confirms the lack of enantiomers.

e X-ray Crystallography: This technique could definitively show the molecular structure and the
geometry around the nitrogen atoms, though obtaining a suitable crystal might be challenging for a
liquid substance.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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